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Compound Name: N4-Acetyl-2'-deoxycytidine

Cat. No.: B150700 Get Quote

Application Notes and Protocols for N4-Acetyl-
2'-deoxycytidine Powder
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed guidelines for the safe handling and optimal storage of N4-
Acetyl-2'-deoxycytidine powder to ensure its integrity and stability for research and

development applications.

General Information
N4-Acetyl-2'-deoxycytidine is a modified nucleoside utilized in the synthesis of nucleic acid

analogs and as a component in the development of antiviral and anticancer therapies.[1] Its

structural similarity to natural nucleosides allows for its incorporation into DNA, making it a

valuable tool in studying gene expression and regulation.[1] Proper handling and storage are

critical to maintain its purity and performance in experimental settings.

Safety and Handling Precautions
2.1 Personal Protective Equipment (PPE)

Always handle N4-Acetyl-2'-deoxycytidine powder in a well-ventilated area.[2][3] The use of

appropriate personal protective equipment is mandatory to prevent exposure.
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Gloves: Wear protective gloves.[2][4]

Eye Protection: Use safety goggles with side-shields.[4]

Lab Coat: A lab coat or other protective clothing should be worn.[2]

Respiratory Protection: If dust formation is likely, a suitable respirator should be used.[4]

2.2 Hazard Identification

N4-Acetyl-2'-deoxycytidine may cause skin irritation, serious eye irritation, and respiratory

irritation.[2][4] It is also harmful if swallowed.[4]

2.3 First Aid Measures

In case of eye contact: Immediately rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[2][5]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][5]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.[5]

Storage Conditions
Proper storage is crucial for maintaining the stability and shelf life of N4-Acetyl-2'-
deoxycytidine powder.

3.1 Short-Term Storage

For short-term storage (days to weeks), keep the powder in a dry, dark place at 0 - 4 °C. Some

suppliers also recommend storage at 2-8°C.[1][6]

3.2 Long-Term Storage
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For long-term storage (months to years), it is recommended to store the powder at -20 °C.[7]

The product should be protected from light.[8]

3.3 Container

Store in a tightly-closed container.[2][3]

Quantitative Data Summary
Parameter Condition

Value/Recommend
ation

Source(s)

Storage Temperature
Short-term (days to

weeks)
0 - 4 °C or 2 - 8 °C [1][2][6]

Long-term (months to

years)
-20 °C [7]

Stock Solution

Storage
In DMSO at -80°C

Stable for 6 months

(protect from light)
[8]

In DMSO at -20°C
Stable for 1 month

(protect from light)
[8]

Solubility In DMSO

125 mg/mL (464.25

mM) with ultrasonic

assistance

[8]

Appearance
White, off-white to

faint yellow powder
[1]

Purity ≥ 98% (HPLC) [1]

Experimental Protocols
Protocol 5.1: Preparation of Stock Solutions

This protocol outlines the steps for preparing a stock solution of N4-Acetyl-2'-deoxycytidine in

DMSO.

Materials:
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N4-Acetyl-2'-deoxycytidine powder

Anhydrous DMSO (newly opened is recommended as hygroscopic DMSO can impact

solubility)[8]

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the N4-Acetyl-2'-deoxycytidine powder to room temperature before opening the

container to prevent moisture condensation.

Weigh the desired amount of powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the appropriate volume of DMSO to the weighed powder).

Vortex the tube to mix the contents.

If the powder is not fully dissolved, use an ultrasonic bath to aid dissolution.[8]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six

months, protected from light.[8]

Workflow Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b150700?utm_src=pdf-body
https://www.medchemexpress.com/n-acetyl-2-deoxycytidine.html
https://www.benchchem.com/product/b150700?utm_src=pdf-body
https://www.medchemexpress.com/n-acetyl-2-deoxycytidine.html
https://www.medchemexpress.com/n-acetyl-2-deoxycytidine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Storage of N4-Acetyl-2'-deoxycytidine Powder

Receiving and Initial Storage

Handling and Preparation

Storage of Powder and Solutions

Receive Shipment

Inspect Container for Damage

Log into Inventory

Store at Recommended
Temperature (2-8°C or -20°C)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for Use

Weigh Powder in a
Ventilated Area

Dissolve in Anhydrous DMSO
(Use Ultrasonic Bath if Needed)

Aliquot into Single-Use Tubes

Store Stock Solutions at -20°C
(1 Month) or -80°C (6 Months)

Store Powder at -20°C
(Long-Term) or 2-8°C (Short-Term)

Protect from Light

Click to download full resolution via product page

Caption: Logical workflow for receiving, handling, and storing N4-Acetyl-2'-deoxycytidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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